

The Biological Function of [Ile7]-Angiotensin III: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: (Des-Asp1,Ile8)-Angiotensin II

Cat. No.: B12113483

[Get Quote](#)

An In-depth Examination of a Key, Yet Understated, Effector Peptide of the Renin-Angiotensin System

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the biological functions of [Ile7]-Angiotensin III, a critical heptapeptide in the Renin-Angiotensin System (RAS). Intended for researchers, scientists, and professionals in drug development, this document delves into the nuanced roles of this peptide, moving beyond the traditional focus on Angiotensin II. We will explore its synthesis, receptor interactions, physiological effects, and the experimental methodologies crucial for its study, providing a foundational understanding for future research and therapeutic development.

Introduction: Situating [Ile7]-Angiotensin III within the Renin-Angiotensin System

The Renin-Angiotensin System (RAS) is a complex hormonal cascade vital for regulating blood pressure, and fluid and electrolyte balance.^[1] While Angiotensin II (Ang II) is widely recognized as the primary effector of the RAS, a growing body of evidence highlights the significant and

distinct roles of its metabolites, including Angiotensin III (Ang III).[2][3] Ang III is a heptapeptide derived from Ang II through the enzymatic action of aminopeptidase A (APA).[1] The specific analog, [Ile7]-Angiotensin III, in which the phenylalanine at position 7 is replaced by isoleucine, serves as a crucial experimental tool, acting as a specific antagonist that helps to elucidate the precise functions of endogenous Ang III.[4] This guide will focus on the biological functions of the endogenous Ang III peptide, with [Ile7]-Angiotensin III being a key reagent for its study.

The classical RAS pathway involves the conversion of angiotensinogen to Angiotensin I by renin, followed by the conversion of Angiotensin I to Angiotensin II by Angiotensin-Converting Enzyme (ACE).[1] Ang II is then cleaved by Aminopeptidase A (APA) to form Angiotensin III.[1] This metabolic cascade is not merely a degradation pathway but rather a finely tuned system that generates multiple bioactive peptides with distinct physiological roles.

Diagram: The Renin-Angiotensin System Cascade



[Click to download full resolution via product page](#)

Caption: Simplified schematic of the Renin-Angiotensin System focusing on the generation of Angiotensin III.

Molecular Interactions: Receptor Binding and Signaling

Angiotensin III exerts its effects by binding to the same receptors as Angiotensin II, primarily the Angiotensin II Type 1 (AT1) and Type 2 (AT2) receptors, which are G protein-coupled receptors (GPCRs).[5][6] However, the relative affinities and downstream consequences of this binding can differ, leading to a unique physiological profile for Ang III.[7]

Receptor Binding Affinity

While both Ang II and Ang III bind to AT1 and AT2 receptors, their binding affinities show some distinctions.[7] Ang II and Ang III generally exhibit high affinity for the AT1 receptor.[7] At the AT2 receptor, both peptides also show high affinity, with some studies suggesting Ang III is a potent endogenous agonist for this receptor subtype.[7][8] The antagonist [Ile7]-Angiotensin III is a valuable tool for differentiating the effects mediated by Ang III at these receptors.[4][9]


Ligand	Receptor Target	Reported Affinity/Activity	Reference
Angiotensin II	AT1 Receptor	High Affinity Agonist	[7]
Angiotensin II	AT2 Receptor	High Affinity Agonist	[7]
Angiotensin III	AT1 Receptor	High Affinity Agonist	[7]
Angiotensin III	AT2 Receptor	High Affinity Agonist	[7][10]
[Ile7]-Angiotensin III	Angiotensin Receptors	Antagonist, particularly of Ang III effects	[4][9]

Downstream Signaling Pathways

The signaling cascades initiated by Ang III binding to AT1 and AT2 receptors are crucial to its biological effects.

AT1 Receptor Signaling: Activation of the AT1 receptor by Ang III, similar to Ang II, triggers a cascade of intracellular events. This primarily involves the Gq/11 protein, leading to the activation of phospholipase C (PLC).[2][11] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[12][13] IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC).[14] These events culminate in various cellular responses, including vasoconstriction, cell growth, and inflammation.[12][15]

Diagram: Angiotensin III AT1 Receptor Signaling Pathway




[Click to download full resolution via product page](#)

Caption: Ang III signaling cascade via the AT1 receptor.

AT2 Receptor Signaling: The signaling pathways coupled to the AT2 receptor are generally counter-regulatory to those of the AT1 receptor.[10] AT2 receptor activation by Ang III is

associated with the activation of protein phosphatases, leading to anti-proliferative and pro-apoptotic effects. A key pathway involves the stimulation of bradykinin release and subsequent activation of nitric oxide synthase (NOS), resulting in the production of nitric oxide (NO) and cGMP-mediated vasodilation.[10][16]

Diagram: Angiotensin III AT2 Receptor Signaling Pathway



[Click to download full resolution via product page](#)

Caption: Counter-regulatory signaling of Ang III via the AT2 receptor.

Physiological Functions of Angiotensin III

Angiotensin III has a range of physiological effects, some of which overlap with Angiotensin II, while others are distinct. Its very short half-life of approximately 14-16 seconds in circulation necessitates its local production in tissues where it exerts its effects.[17]

Central Regulation of Blood Pressure

A primary and extensively studied role of Ang III is its function within the brain to regulate blood pressure.[4][18] When administered intracerebroventricularly, Ang III is equipotent to Ang II in increasing arterial blood pressure.[4] Evidence suggests that Ang II must be converted to Ang III in the brain to exert its pressor effect.[19] This central action is mediated by AT1 receptors and highlights the importance of brain aminopeptidase A in cardiovascular control.[2]

Aldosterone Secretion

Angiotensin III is a potent stimulator of aldosterone secretion from the adrenal cortex, with some studies suggesting it has 100% of the aldosterone-stimulating activity of Angiotensin II.[1] This effect is also mediated through AT1 receptors.

Renal Function

In the kidney, Ang III plays a role in regulating sodium excretion.[5][19] Specifically, Ang III, acting through AT2 receptors in the renal proximal tubules, can induce natriuresis (sodium excretion).[5][19] This effect is in contrast to the sodium-retaining actions of Ang II mediated by AT1 receptors.[5]

Vasopressor Effects

While a potent regulator of blood pressure through central mechanisms, the direct peripheral vasopressor activity of Angiotensin III is reported to be about 40% of that of Angiotensin II.[1]

Experimental Protocols for the Study of [Ile7]-Angiotensin III

Investigating the biological functions of Angiotensin III and its analogs requires a suite of specialized experimental techniques. The following protocols provide a framework for key in vitro and in vivo assays.

Radioligand Receptor Binding Assay

This assay is fundamental for determining the binding affinity of [Ile7]-Angiotensin III and other ligands to angiotensin receptors.


Objective: To determine the equilibrium dissociation constant (K_d) and the maximum number of binding sites (B_{max}) or the inhibitory constant (K_i) of a test compound.

Step-by-Step Methodology:

- Membrane Preparation:
 - Homogenize tissue (e.g., adrenal cortex, brain regions) or cultured cells expressing AT1 or AT2 receptors in ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).
 - Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and debris.
 - Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.
 - Wash the membrane pellet with buffer and resuspend in assay buffer.[\[20\]](#) Determine protein concentration using a standard method (e.g., Bradford assay).[\[20\]](#)
- Saturation Binding Assay (to determine K_d and B_{max}):
 - Set up assay tubes containing a fixed amount of membrane preparation.
 - Add increasing concentrations of a radiolabeled ligand (e.g., ^{125}I -[Sar1,Ile8]Angiotensin II).
 - For non-specific binding, add a high concentration of unlabeled Angiotensin II to a parallel set of tubes.
 - Incubate at room temperature to reach equilibrium.[\[20\]](#)
 - Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.[\[20\]](#)
 - Measure the radioactivity retained on the filters using a gamma counter.
 - Calculate specific binding by subtracting non-specific from total binding and analyze the data using Scatchard analysis or non-linear regression to determine K_d and B_{max} .[\[20\]](#)

- Competition Binding Assay (to determine K_i of [Ile7]-Angiotensin III):
 - Set up assay tubes with membrane preparation and a fixed concentration of the radiolabeled ligand (typically at its K_d value).
 - Add increasing concentrations of the unlabeled competitor ([Ile7]-Angiotensin III).
 - Follow the incubation, filtration, and counting steps as described for the saturation assay. [\[20\]](#)
 - Analyze the data to determine the IC_{50} value (the concentration of competitor that inhibits 50% of specific binding), which can then be used to calculate the K_i value. [\[21\]](#)

Diagram: Radioligand Binding Assay Workflow



[Click to download full resolution via product page](#)

Caption: Key steps in a radioligand binding assay for angiotensin receptors.

Quantification of Angiotensin Peptides by LC-MS/MS

This highly sensitive and specific method allows for the accurate measurement of Angiotensin III and other RAS peptides in biological samples.

Objective: To quantify the levels of Angiotensin III in plasma, tissue homogenates, or cell culture media.

Step-by-Step Methodology:

- Sample Collection and Preparation:
 - Collect blood or tissue samples into tubes containing a cocktail of protease inhibitors to prevent peptide degradation.[18]
 - For plasma, centrifuge the blood and collect the supernatant.
 - For tissues, homogenize in an appropriate buffer.
 - Perform solid-phase extraction (SPE) using C18 cartridges to purify and concentrate the angiotensin peptides from the biological matrix.[15][22]
- Liquid Chromatography (LC) Separation:
 - Inject the extracted sample onto a reverse-phase C18 HPLC column.
 - Separate the angiotensin peptides using a gradient of mobile phases (e.g., water with formic acid and acetonitrile with formic acid).[23]
- Mass Spectrometry (MS/MS) Detection:
 - The eluent from the LC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.
 - Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for Angiotensin III and an internal standard for quantification.
- Data Analysis:
 - Quantify the amount of Angiotensin III in the sample by comparing the peak area of the endogenous peptide to that of a known amount of a stable isotope-labeled internal standard.[15]

In Vivo Assessment of Pressor Response

This protocol is used to evaluate the effect of [Ile7]-Angiotensin III on blood pressure in a living organism.

Objective: To determine the effect of centrally or peripherally administered [Ile7]-Angiotensin III on mean arterial pressure (MAP).

Step-by-Step Methodology:

- Animal Preparation:
 - Anesthetize the animal (e.g., rat) and implant catheters in the femoral artery (for blood pressure measurement) and vein (for drug administration).
 - For central administration, a cannula can be implanted into a cerebral ventricle (intracerebroventricular, ICV).[4]
- Blood Pressure Measurement:
 - Connect the arterial catheter to a pressure transducer to continuously monitor blood pressure.
 - Allow the animal to stabilize and record a baseline blood pressure.
- Drug Administration:
 - Administer a bolus injection or continuous infusion of [Ile7]-Angiotensin III (or vehicle control) either intravenously or via the ICV cannula.[4]
 - To study its antagonist properties, [Ile7]-Angiotensin III can be administered prior to or concurrently with an agonist like Angiotensin III.[4]
- Data Acquisition and Analysis:
 - Record the change in mean arterial pressure from baseline over time.
 - Analyze the data to determine the magnitude and duration of the pressor or depressor response.

Conclusion and Future Directions

[Ile7]-Angiotensin III, and by extension its endogenous counterpart Angiotensin III, is a multifaceted peptide with significant biological roles that are distinct from, and sometimes opposing to, Angiotensin II. Its prominent function in the central regulation of blood pressure and its nuanced effects on aldosterone secretion and renal function underscore its importance in cardiovascular homeostasis. The experimental protocols detailed in this guide provide a robust framework for researchers to further investigate the intricate biology of this peptide.

Future research should focus on further delineating the specific contributions of Angiotensin III to the pathophysiology of diseases such as hypertension and heart failure. The development of selective agonists and antagonists for the AT2 receptor will be instrumental in these efforts. Furthermore, a deeper understanding of the tissue-specific regulation of aminopeptidase A activity will provide valuable insights into the localized production and function of Angiotensin III. Ultimately, a comprehensive understanding of the biological functions of [Ile7]-Angiotensin III will be critical for the development of novel therapeutic strategies targeting the Renin-Angiotensin System.

References

- Kemp, B. A., et al. (2019). Defective Renal Angiotensin III and AT2 Receptor Signaling in Prehypertensive Spontaneously Hypertensive Rats. *Journal of the American Heart Association*, 8(9), e012027. [\[Link\]](#)
- Mehta, P. K., & Griendling, K. K. (2007). Angiotensin II type 1 receptor signaling pathways in the cardiovascular system. *Circulation Research*, 100(3), 320-331. [\[Link\]](#)
- Kumar, R., et al. (2015). Estimation of angiotensin peptides in biological samples by LC–MS method. *RSC Advances*, 5(111), 91225-91232. [\[Link\]](#)
- Wikipedia. (2023). Renin–angiotensin system. Retrieved from [\[Link\]](#)
- Liu, C., & Zhuo, J. L. (2019). Angiotensin III/AT2 Receptor/NHE3 Signaling Pathway in the Proximal Tubules of the Kidney: A Novel Natriuretic and Antihypertensive Mechanism in Hypertension. *Hypertension*, 73(5), 957-960. [\[Link\]](#)
- Perez, V., et al. (2000). AT-1 receptor and phospholipase C are involved in angiotensin III modulation of hypothalamic noradrenergic transmission. *Neurochemistry International*, 37(5-6), 469-476. [\[Link\]](#)

- Zhang, J., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. *Biophysics Reports*, 2(1), 1-10. [[Link](#)]
- Carey, R. M. (2015). UPDATE ON ANGIOTENSIN AT2 RECEPTORS. *Current Opinion in Nephrology and Hypertension*, 24(5), 441-446. [[Link](#)]
- St-Louis, J., et al. (1993). [Sar1Ile7]angiotensin III, a new selective antagonist of the pressor effect of angiotensin III in conscious rats. *Hypertension*, 21(6 Pt 2), 1049-1053. [[Link](#)]
- Willems, R., et al. (2011). Radioligand Binding Assays: Application of [125I]Angiotensin II Receptor Binding. *Methods in Molecular Biology*, 756, 157-170. [[Link](#)]
- Kumar, R., et al. (2015). Estimation of angiotensin peptides in biological samples by LC–MS method. *RSC Advances*, 5(111), 91225-91232. [[Link](#)]
- Matsui, M., et al. (1977). A spectrophotometric method for the determination of aminopeptidase activity with leucine dehydrogenase. *Analytical Biochemistry*, 77(2), 534-540. [[Link](#)]
- Capponi, A. M., & Catt, K. J. (1984). Radioligand assay for angiotensin II receptors. *Methods in Enzymology*, 103, 371-384. [[Link](#)]
- Kumar, R., et al. (2015). Estimation of angiotensin peptides in biological samples by LC/MS method. *Analytical Methods*, 7(18), 7622-7629. [[Link](#)]
- Lumbers, E. R., & Reid, G. C. (1977). The half-lives of angiotensin II, angiotensin II-amide, angiotensin III, Sar1-Ala8-angiotensin II and renin in the circulatory system of the rat. *Clinical and Experimental Pharmacology and Physiology*, 4(5), 471-490. [[Link](#)]
- Shigematsu, K., et al. (1988). Reduction in baroreceptor reflex response by angiotension III and its modification by Ile7-angiotensin III and bestatin in the rat. *Neuroscience Letters*, 90(1-2), 172-176. [[Link](#)]
- Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [[Link](#)]
- Allred, A. J., et al. (2014). Measurement of Angiotensin Peptides: HPLC-RIA. *Methods in Molecular Biology*, 1167, 267-285. [[Link](#)]

- Delvaux, A., et al. (2023). Development and validation of an LC-MS/MS method for the simultaneous quantitation of angiotensin (1–7), (1–8), (1-9), and (1-10). *Journal of Pharmaceutical and Biomedical Analysis*, 236, 115714. [[Link](#)]
- Chansel, D., et al. (1995). Identification of atypical (non-AT1, non-AT2) angiotensin binding sites with high affinity for angiotensin I on IEC-18 rat intestinal epithelial cells. *European Journal of Pharmacology*, 291(3), 341-348. [[Link](#)]
- Kaschina, E., & Unger, T. (2003). Angiotensin AT1/AT2 receptors: regulation, signalling and function. *Blood Pressure*, 12(2), 70-88. [[Link](#)]
- ResearchGate. (n.d.). Flow Chart of Renin angiotensin system. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Signal transduction of the AT2 receptor and related pathways. Retrieved from [[Link](#)]
- Jones, E. S., et al. (2011). Relative affinity of angiotensin peptides and novel ligands at AT1 and AT2 receptors. *Clinical Science*, 121(7), 297-303. [[Link](#)]
- Liu, C., & Zhuo, J. L. (2019). Angiotensin III/AT2 Receptor/NHE3 Signaling Pathway in the Proximal Tubules of the Kidney: A Novel Natriuretic and Antihypertensive Mechanism in Hypertension. *Hypertension*, 73(5), 957-960. [[Link](#)]
- ResearchGate. (n.d.). Visual representation of the renin–angiotensin–aldosterone system. Retrieved from [[Link](#)]
- Higuchi, S., et al. (2018). Understanding Angiotensin II Type 1 Receptor Signaling in Vascular Pathophysiology. *Hypertension*, 71(5), 804-810. [[Link](#)]
- Gram Project. (n.d.). Renin-Angiotensin-Aldosterone System (RAAS). Retrieved from [[Link](#)]
- Steckelings, U. M., et al. (2023). The AT1/AT2 Receptor Equilibrium Is a Cornerstone of the Regulation of the Renin Angiotensin System beyond the Cardiovascular System. *International Journal of Molecular Sciences*, 24(14), 11689. [[Link](#)]
- Jones, E. S., et al. (2011). Relative affinity of angiotensin peptides and novel ligands at AT(1) and AT(2) receptors. *Clinical Science*, 121(7), 297-303. [[Link](#)]

- 7TM Antibodies. (n.d.). Angiotensin Receptors. Retrieved from [\[Link\]](#)
- Assay Genie. (n.d.). Leucine Aminopeptidase (LAP) Activity Assay Kit. Retrieved from [\[Link\]](#)
- Matrougui, K., et al. (2011). AT2 RECEPTOR ACTIVITIES AND PATHOPHYSIOLOGICAL IMPLICATIONS. Journal of Cardiovascular Pharmacology, 57(5), 503-510. [\[Link\]](#)
- Jung, K., & Scholz, D. (1980). An automated assay of urinary alanine aminopeptidase activity. Clinical Chemistry, 26(9), 1251-1254. [\[Link\]](#)
- Dinh, Q. N., et al. (2017). Pressor response to angiotensin II is enhanced in aged mice and associated with inflammation, vasoconstriction and oxidative stress. Aging, 9(6), 1595-1606. [\[Link\]](#)
- Poglitsch, M., et al. (2021). Angiotensin-(1-12): Does It Exist? A Critical Evaluation in Humans, Rats, and Mice. Hypertension, 78(1), 163-172. [\[Link\]](#)
- Wikimedia Commons. (2025). File:Renin-angiotensin-aldosterone system.png. Retrieved from [\[Link\]](#)
- Al-Ghamdi, S. S., et al. (2023). Impact of Angiotensin Receptor Blockers on Angiotensin Iii and Leptin in Rabbits. Journal of Pharmaceutical Research International, 35(23), 1-10. [\[Link\]](#)
- de Gasparo, M., et al. (2000). The Angiotensin AT2 Receptor: From a Binding Site to a Novel Therapeutic Target. Pharmacological Reviews, 52(3), 415-472. [\[Link\]](#)
- Yamada, K. M., et al. (1998). Converting Enzyme Determines Plasma Clearance of Angiotensin-(1-7). Hypertension, 32(3), 496-502. [\[Link\]](#)
- Yamada, K. M., et al. (1998). Converting enzyme determines plasma clearance of angiotensin-(1-7). Hypertension, 32(3), 496-502. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Renin–angiotensin system - Wikipedia \[en.wikipedia.org\]](#)
- [2. AT-1 receptor and phospholipase C are involved in angiotensin III modulation of hypothalamic noradrenergic transmission - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. biophysics-reports.org \[biophysics-reports.org\]](#)
- [4. Reduction in baroreceptor reflex response by angiotension III and its modification by Ile7-angiotensin III and bestatin in the rat - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [5. ahajournals.org \[ahajournals.org\]](#)
- [6. 7tmantibodies.com \[7tmantibodies.com\]](#)
- [7. Relative affinity of angiotensin peptides and novel ligands at AT1 and AT2 receptors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. AT2 RECEPTOR ACTIVITIES AND PATHOPHYSIOLOGICAL IMPLICATIONS - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. \[Sar1Ile7\]angiotensin III, a new selective antagonist of the pressor effect of angiotensin III in conscious rats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. UPDATE ON ANGIOTENSIN AT2 RECEPTORS - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. tandfonline.com \[tandfonline.com\]](#)
- [12. AT1 receptor signaling pathways in the cardiovascular system - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Angiotensin III/AT2 Receptor/NHE3 Signaling Pathway in the Proximal Tubules of the Kidney: A Novel Natriuretic and Antihypertensive Mechanism in Hypertension - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. ahajournals.org \[ahajournals.org\]](#)
- [15. researchgate.net \[researchgate.net\]](#)
- [16. mdpi.com \[mdpi.com\]](#)
- [17. The half-lives of angiotensin II, angiotensin II-amide, angiotensin III, Sar1-Ala8-angiotensin II and renin in the circulatory system of the rat - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. Measurement of Angiotensin Peptides: HPLC-RIA - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. Defective Renal Angiotensin III and AT2 Receptor Signaling in Prehypertensive Spontaneously Hypertensive Rats - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. pdf.benchchem.com \[pdf.benchchem.com\]](#)

- 21. Radioligand Binding Assays: Application of [¹²⁵I]Angiotensin II Receptor Binding | Springer Nature Experiments [experiments.springernature.com]
- 22. Estimation of angiotensin peptides in biological samples by LC–MS method - Analytical Methods (RSC Publishing) [pubs.rsc.org]
- 23. orbi.uliege.be [orbi.uliege.be]
- To cite this document: BenchChem. [The Biological Function of [Ile7]-Angiotensin III: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12113483/docs#the-biological-function-of-ile7-angiotensin-iii-a-technical-guide-for-researchers>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check